N-(3-ethoxyphenyl)-4-[methyl(methylsulfonyl)amino]benzamide

• IUPAC Name: N-(3-ethoxyphenyl)-4-[methyl(methylsulfonyl)amino]benzamide
• InChI: InChI=1S/C17H20N2O4S/c1-4-23-16-7-5-6-14(12-16)18-17(20)13-8-10-15(11-9-13)19(2)24(3,21)22/h5-12H,4H2,1-3H3,(H,18,20)
• InChI Key: XFVFSJGBNJIUMU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)NC(=O)C2=CC=C(C=C2)N(C)S(=O)(=O)C
• Molecular Formula: C17H20N2O4S
• Molecular Weight: 348.4 g/mol

Description

N-(3-ethoxyphenyl)-4-[methyl(methylsulfonyl)amino]benzamide, commonly known as EMA401, is a small molecule drug that has been extensively researched for its potential use in the treatment of chronic pain. It was first developed by the pharmaceutical company, Spinifex Pharmaceuticals, and has since been acquired by Novartis.

Mechanism of Action

EMA401 is a highly selective inhibitor of the Transient Receptor Potential Vanilloid 1 (TRPV1) receptor, which is involved in the transmission of pain signals. By inhibiting the TRPV1 receptor, EMA401 reduces the transmission of pain signals and provides relief from chronic pain.
Biochemical and Physiological Effects:
EMA401 has been shown to be highly selective for the TRPV1 receptor and does not interact with other receptors in the body. This selectivity reduces the risk of side effects and makes EMA401 a promising candidate for the treatment of chronic pain.

Advantages and Limitations for Lab Experiments

One of the advantages of EMA401 is its high selectivity for the TRPV1 receptor, which makes it a promising candidate for the treatment of chronic pain. However, one of the limitations of EMA401 is its limited bioavailability, which may limit its effectiveness in clinical trials.

Future Directions

There are several future directions for the research and development of EMA401. One direction is to explore the potential of EMA401 in the treatment of other types of chronic pain, such as osteoarthritis pain and fibromyalgia. Another direction is to develop more potent and selective TRPV1 inhibitors that have improved bioavailability and efficacy. Finally, there is a need for clinical trials to further evaluate the safety and efficacy of EMA401 in the treatment of chronic pain.

Scientific Research Applications

EMA401 has been extensively studied for its potential use in the treatment of chronic pain. It has been shown to be effective in preclinical models of neuropathic pain, including models of diabetic neuropathy, chemotherapy-induced neuropathy, and spinal cord injury-induced neuropathy.